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Cat. No.: B181463

Get Quote

An In-Depth Technical Guide to the Physical Properties of Thiepan-2-ol

For Researchers, Scientists, and Drug Development Professionals

Abstract
Thiepan-2-ol, a heterocyclic organic compound, presents a unique structural motif of interest in

medicinal chemistry and materials science. As a saturated seven-membered ring containing

both a sulfur atom (thiepane) and a hydroxyl group, its physicochemical properties are

governed by a complex interplay of steric and electronic effects. This guide provides a

comprehensive overview of the core physical properties of Thiepan-2-ol, detailing both

established data and the experimental methodologies required for their rigorous determination.

By synthesizing theoretical principles with practical, field-proven protocols, this document

serves as an essential resource for researchers engaged in the synthesis, characterization,

and application of this and related molecules.
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Thiepan-2-ol (CAS No. 14769-30-3) belongs to the class of heterocyclic alcohols. Its structure,

featuring a seven-membered thiepane ring, is a notable scaffold in organic synthesis. The

presence of a hydroxyl group at the 2-position introduces a chiral center and a site for

hydrogen bonding, significantly influencing its physical and reactive properties. The sulfur atom

in the ring, larger and less electronegative than oxygen, imparts distinct characteristics

compared to its oxepane analogue, affecting bond angles, ring conformation, and potential for

metal coordination.[1][2] Understanding the physical properties of Thiepan-2-ol is paramount

for its application in drug development, where factors like solubility and lipophilicity are critical

determinants of pharmacokinetic and pharmacodynamic behavior.

Core Physicochemical & Structural Data
While extensive experimental data for Thiepan-2-ol is not widely published, its fundamental

properties can be summarized from computational databases and structural analysis. These

values provide a baseline for experimental verification and are crucial for initial project

planning.

Property Value / Identifier Source

IUPAC Name thiepan-2-ol PubChem[3]

CAS Number 14769-30-3 PubChem[3]

Molecular Formula C₆H₁₂OS PubChem[3]

Molecular Weight 132.23 g/mol PubChem[3]

Exact Mass 132.06088618 Da PubChem[3]

SMILES C1CCC(SCC1)O PubChem[3]

InChIKey
FFLWHOZWDMVLKE-

UHFFFAOYSA-N
PubChem[3]

Topological Polar Surface Area 45.5 Å² PubChem[3]

Rotatable Bond Count 1 PubChem[3]

Boiling Point: A Measure of Intermolecular Forces
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The boiling point is a critical indicator of the strength of intermolecular forces. For Thiepan-2-
ol, these forces are primarily a combination of London dispersion forces, dipole-dipole

interactions arising from the C-S and C-O bonds, and, most significantly, hydrogen bonding

from the hydroxyl group.[1] Thiols typically exhibit weaker hydrogen bonding than alcohols,

leading to lower boiling points.[1][4] However, as Thiepan-2-ol is an alcohol, its boiling point is

expected to be substantially higher than that of the parent thiepane.

Experimental Protocol for Boiling Point Determination
(Capillary Method)
This micro-scale method is suitable for determining the boiling point of small quantities of a

liquid sample.[5] The principle relies on the temperature at which the vapor pressure of the

liquid equals the atmospheric pressure.[6]

Methodology:

Preparation: Seal one end of a glass capillary tube using a flame.

Sample Introduction: Attach a small test tube containing 2-3 mL of Thiepan-2-ol to a

thermometer. Invert the sealed capillary tube (open end down) and place it into the liquid.

Heating: Immerse the assembly in a heating bath (e.g., paraffin oil) ensuring the

thermometer bulb and the sample are fully submerged.

Observation: Heat the bath gently while stirring to ensure uniform temperature distribution. A

stream of bubbles will begin to emerge from the open end of the capillary tube as the air

inside expands and is replaced by the sample's vapor.

Equilibrium Point: Continue heating until a rapid and continuous stream of bubbles is

observed. This indicates the vapor pressure inside the capillary is higher than the

atmospheric pressure.

Cooling & Measurement: Turn off the heat source. As the apparatus cools, the bubbling will

slow down. The boiling point is the temperature at which the liquid just begins to enter the

capillary tube.[5] This is the point where the external atmospheric pressure equals the vapor

pressure of the liquid.
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Validation: For accuracy, repeat the measurement at least twice and average the results.

Setup

Measurement

Validation

1. Prepare Sample Assembly:
Attach test tube with Thiepan-2-ol

and inverted capillary to thermometer.

2. Immerse in Heating Bath

3. Heat Gently & Stir

4. Observe Rapid Bubbling

Vapor pressure > Atm. pressure

5. Turn Off Heat & Allow to Cool

6. Record Temperature
when liquid enters capillary.

Vapor pressure = Atm. pressure

7. Repeat Measurement

8. Calculate Average Boiling Point
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Caption: Workflow for Boiling Point Determination.

Solubility Profile: Guiding Formulation and
Application
Solubility is a cornerstone of drug development, influencing absorption, distribution,

metabolism, and excretion (ADME). The "like dissolves like" principle provides a foundational

framework for predicting solubility.[7][8] Thiepan-2-ol possesses both a polar hydroxyl group,

capable of hydrogen bonding with protic solvents like water, and a non-polar hydrocarbon

backbone, which favors dissolution in organic solvents.

Systematic Protocol for Qualitative Solubility Testing
This protocol systematically classifies the compound based on its solubility in a series of

solvents, providing insights into its functional groups and polarity.[9][10]

Methodology:

Initial Test - Water:

To a test tube, add ~25 mg of Thiepan-2-ol.

Add 0.75 mL of deionized water in portions, shaking vigorously after each addition.[9]

Observe for miscibility or the formation of two layers. The ability to dissolve in water

suggests the presence of a polar functional group.[9] Given the C6 backbone, solubility in

water is expected to be limited.

Solvent Polarity - Diethyl Ether:

If soluble in water, proceed to test solubility in a non-polar solvent like diethyl ether using

the same procedure.[9] Solubility in both indicates a molecule with both polar and non-

polar character.

Acid-Base Characterization:
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5% Aqueous HCl: Test the solubility of a fresh sample in 5% HCl. Solubility indicates the

presence of a basic functional group (e.g., an amine).[9] Thiepan-2-ol is not expected to

be soluble.

5% Aqueous NaOH: Test solubility in 5% NaOH. Solubility here suggests a sufficiently

acidic proton. While alcohols are generally weak acids, the presence of the sulfur atom

could influence the pKa of the hydroxyl proton.[4][11]

5% Aqueous NaHCO₃: If soluble in NaOH, test in 5% NaHCO₃. Solubility in this weaker

base indicates a strongly acidic group, such as a carboxylic acid.[9] Thiepan-2-ol is not

expected to be soluble.

Strong Acid Test - Concentrated H₂SO₄:

Cold, concentrated sulfuric acid will protonate even weakly basic functional groups,

including the sulfur and oxygen atoms in Thiepan-2-ol, leading to dissolution.[10] This test

indicates the presence of heteroatoms.

Start with
Thiepan-2-ol Sample Test in Water

Test in 5% HCl
Insoluble

Water Soluble
Soluble

Test in 5% NaOH
Insoluble

Basic Class (B)
Soluble

Test in conc. H₂SO₄
Insoluble

Weak Acid Class (Aw)
Soluble

Insoluble ClassInsoluble

Neutral Class (N)
Soluble

Click to download full resolution via product page

Caption: Logical Flow for Solubility Classification.

Density: An Intrinsic Physical Property
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Density is a fundamental physical property defined as mass per unit volume.[12][13] For a

liquid like Thiepan-2-ol, it can be determined accurately using standard laboratory equipment.

Experimental Protocol for Liquid Density Determination
This procedure utilizes a volumetric flask and an analytical balance for a precise measurement.

[12][14]

Methodology:

Mass of Flask: Place a clean, dry volumetric flask (e.g., 10 mL or 25 mL) on an analytical

balance and tare the balance to zero.[12]

Add Liquid: Carefully add Thiepan-2-ol to the flask until the bottom of the meniscus aligns

precisely with the calibration mark on the neck of the flask. A Pasteur pipette can be used for

the final additions to ensure accuracy.[12]

Mass of Liquid: Weigh the flask containing the Thiepan-2-ol and record the mass. This value

represents the mass of the liquid.

Calculation: Calculate the density using the formula: Density = Mass of Liquid / Volume of

Flask[13]

Validation: Repeat the procedure multiple times and calculate the average density to

minimize measurement error.[14][15]

Spectroscopic Characterization
Spectroscopic analysis is indispensable for confirming the structure and purity of a synthesized

compound.

¹H NMR (Proton Nuclear Magnetic Resonance): This technique provides information about

the number of different types of protons and their neighboring environments. For Thiepan-2-
ol, one would expect distinct signals for the proton on the carbon bearing the hydroxyl group

(HC-OH), the protons on the carbon adjacent to the sulfur (H₂C-S), the hydroxyl proton (OH),

and the various methylene (CH₂) protons in the ring. The splitting patterns (e.g., doublet,

triplet) would reveal the number of adjacent protons.[16]
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¹³C NMR (Carbon-13 Nuclear Magnetic Resonance): This provides a count of the unique

carbon environments in the molecule. Six distinct signals would be expected for Thiepan-2-
ol, corresponding to the six carbon atoms in the ring.

IR (Infrared) Spectroscopy: IR spectroscopy identifies the presence of specific functional

groups. Key expected peaks for Thiepan-2-ol include a strong, broad absorption around

3200-3600 cm⁻¹ corresponding to the O-H stretch of the alcohol, and C-H stretching

absorptions around 2850-3000 cm⁻¹.[17]

Mass Spectrometry (MS): This technique provides the molecular weight of the compound.

The mass spectrum of Thiepan-2-ol would show a molecular ion (M⁺) peak corresponding

to its molecular weight (132.23 g/mol ). Fragmentation patterns can also give clues about the

molecule's structure.[17]

Safety and Handling
While a specific Safety Data Sheet (SDS) for Thiepan-2-ol is not readily available, general

precautions for handling laboratory chemicals, particularly flammable alcohols and organosulfur

compounds, should be strictly followed.[18][19][20][21]

Personal Protective Equipment (PPE): Wear safety goggles, a lab coat, and chemical-

resistant gloves.

Ventilation: Handle in a well-ventilated area or a chemical fume hood to avoid inhalation of

vapors.[19][21]

Fire Safety: Keep away from open flames, sparks, and hot surfaces. Thiepan-2-ol is
expected to be a flammable liquid.[18][20]

Storage: Store in a cool, dry, well-ventilated area in a tightly sealed container.[19][21]

Conclusion
Thiepan-2-ol is a molecule with significant potential, warranting a thorough understanding of its

physical properties. This guide has consolidated the known computational data and, more

importantly, provided a detailed framework of robust, validated experimental protocols for

determining its boiling point, solubility, density, and spectroscopic characteristics. By adhering
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to these methodologies, researchers can ensure the generation of high-quality, reliable data,

thereby accelerating progress in the fields of drug discovery and materials science.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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